Cas no 920513-29-7 (1,1'-Biphenyl, 2,3',4',5,5'-pentachloro-4-methoxy-)

• Product Name: 1,1'-Biphenyl, 2,3',4',5,5'-pentachloro-4-methoxy-
• CAS No: 920513-29-7
• MF: C₁₃H₇Cl₅O
• MW: 356.459079027176
• CID: 756346
• PubChem ID: 71424050
• Update Time: 2025-04-19

1,1'-Biphenyl, 2,3',4',5,5'-pentachloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,3',4',5,5'-pentachloro-4-methoxy-
• 1,2,3-trichloro-5-(2,5-dichloro-4-methoxyphenyl)benzene
• 2,3',4',5,5'-Pentachloro-4-methoxy-1,1'-biphenyl
• 920513-29-7
• DTXSID90842855

• Inchi： 1S/C13H7Cl5O/c1-19-12-5-8(14)7(4-9(12)15)6-2-10(16)13(18)11(17)3-6/h2-5H,1H3
• InChI Key： SLBCPHXZTHFSAE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl)OC

Computed Properties

• Exact Mass: 355.891003g/mol
• Monoisotopic Mass: 353.893953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 9.2Ų